4-[butyl(methyl)sulfamoyl]-N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

Specification

• CAS No.: 533872-21-8
• Molecular Formula: C18H19ClN4O4S2
• Molecular Weight: 454.94
• IUPAC Name: 4-[butyl(methyl)sulfamoyl]-N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• Standard InChI: InChI=1S/C18H19ClN4O4S2/c1-3-4-11-23(2)29(25,26)13-7-5-12(6-8-13)16(24)20-18-22-21-17(27-18)14-9-10-15(19)28-14/h5-10H,3-4,11H2,1-2H3,(H,20,22,24)
• Standard InChI Key: LSZCINIBBNLFKF-UHFFFAOYSA-N
• SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=C(S3)Cl

Introduction

The compound 4-[butyl(methyl)sulfamoyl]-N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide is a synthetic organic molecule with a complex structure, featuring a combination of sulfamoyl, oxadiazole, and chlorothiophene moieties. This compound is identified by the CAS number 533872-21-8 and has a molecular formula of C18H19ClN4O4S2.

Synthesis and Preparation

While specific synthesis details for this compound are not provided in the search results, compounds with similar structures often involve multi-step reactions. These may include the formation of the oxadiazole ring, introduction of the sulfamoyl group, and attachment of the chlorothiophene moiety. Synthesis typically requires careful control of reaction conditions to ensure high purity and yield.

Biological Activity and Potential Applications

Although specific biological activity data for 4-[butyl(methyl)sulfamoyl]-N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide are not detailed in the search results, compounds with similar structures often exhibit potential as antimicrobial, anticancer, or anti-inflammatory agents. The presence of the oxadiazole ring and sulfamoyl group can contribute to biological activity, as these moieties are known to interact with various biological targets.

Research Findings and Data

Given the lack of specific research findings on this compound in the search results, a comprehensive analysis of its biological activity would require experimental studies. These could include in vitro assays to evaluate antimicrobial or anticancer properties, as well as in silico modeling to predict interactions with potential biological targets.